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Cat. No.: B150279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Jionoside B1 is a phenylpropanoid glycoside isolated from plants such as Rehmannia

glutinosa and Eriophyton wallichii.[1] As a member of the saponin class of compounds,

Jionoside B1 is of significant interest to the pharmacological research community for its

potential biological activities.[1] Studies on its source plant, Rehmannia glutinosa, suggest a

range of effects including anti-inflammatory, antioxidant, and immunomodulatory properties.[2]

[3] Furthermore, Jionoside B1, along with similar compounds isolated from Rehmannia

glutinosa, has demonstrated significant α-glucosidase inhibitory activity.[4]

Due to its molecular structure, Jionoside B1 has limited solubility in aqueous solutions, making

Dimethyl Sulfoxide (DMSO) the solvent of choice for preparing concentrated stock solutions for

in vitro experiments. This document provides detailed protocols for the preparation, storage,

and application of Jionoside B1 stock solutions in DMSO.

Data Presentation: Jionoside B1 Properties and
Stock Solution Calculations
A summary of the key physical and chemical properties of Jionoside B1 is provided below,

along with pre-calculated volumes of DMSO required for common stock solution

concentrations.
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Table 1: Physical and Chemical Properties of Jionoside B1

Property Value Source

CAS Number 120406-37-3 [1]

Molecular Formula C₃₇H₅₀O₂₀ [1]

Molecular Weight 814.78 g/mol [1]

Appearance White to off-white solid [1]

Solubility in DMSO 100 mg/mL (122.73 mM) [1]

Table 2: DMSO Volumes for Jionoside B1 Stock Solutions

Desired
Concentration

Mass of Jionoside
B1 (1 mg)

Mass of Jionoside
B1 (5 mg)

Mass of Jionoside
B1 (10 mg)

1 mM 1.2273 mL 6.1366 mL 12.2733 mL

5 mM 0.2455 mL 1.2273 mL 2.4547 mL

10 mM 0.1227 mL 0.6137 mL 1.2273 mL

50 mM 24.55 µL 0.1227 mL 0.2455 mL

100 mM 12.27 µL 61.37 µL 0.1227 mL

Experimental Protocols
Protocol 1: Preparation of Jionoside B1 Stock Solution
in DMSO
This protocol details the steps for preparing a highly concentrated and stable stock solution of

Jionoside B1 using DMSO.

Materials:

Jionoside B1 (solid, high purity)
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Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile, amber glass vial or polypropylene microcentrifuge tubes

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Workflow Diagram:
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Preparation Workflow

Start: Assemble Materials

1. Weigh Jionoside B1 accurately

2. Add appropriate volume of anhydrous DMSO

3. Dissolve the compound (Vortex/Sonicate)

4. Aliquot into sterile tubes

5. Store at recommended temperature

End: Stock Solution Ready

Click to download full resolution via product page

Workflow for preparing Jionoside B1 stock solution.

Procedure:
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Safety First: Perform all operations within a chemical fume hood. Wear appropriate PPE, as

DMSO can facilitate the absorption of substances through the skin.

Weighing: Carefully weigh the desired amount of Jionoside B1 powder using an analytical

balance and place it into a sterile amber vial or microcentrifuge tube.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the vial containing the Jionoside B1. Refer to Table 2 for common concentrations.

It is critical to use a newly opened bottle of anhydrous DMSO as it is highly hygroscopic, and

absorbed water can affect solubility and compound stability.[1][5]

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes. If the compound does

not fully dissolve, use an ultrasonic bath for 5-10 minutes to aid dissolution.[1] Visually

inspect the solution against a light source to ensure there are no visible particles.

Aliquoting: To avoid degradation from repeated freeze-thaw cycles, aliquot the stock solution

into smaller, single-use volumes in sterile polypropylene tubes.[1]

Storage: Store the aliquots under the recommended conditions. For long-term storage (up to

6 months), store at -80°C. For short-term storage (up to 1 month), -20°C is suitable.[1] It is

recommended to store the solutions under an inert gas like nitrogen to further prevent

degradation.[1]

Protocol 2: General Protocol for In Vitro Anti-
Inflammatory Assay (Albumin Denaturation)
This protocol provides a general method to screen for potential anti-inflammatory activity by

measuring the inhibition of heat-induced protein denaturation.

Materials:

Jionoside B1 DMSO stock solution

Bovine Serum Albumin (BSA) or Egg Albumin

Phosphate Buffered Saline (PBS, pH 6.4)
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Diclofenac Sodium (as a positive control)

Spectrophotometer (UV-Vis)

Procedure:

Reaction Mixture Preparation: Prepare the reaction mixture consisting of 0.2 mL of egg

albumin and 2.8 mL of PBS.

Treatment: Add 0.2 mL of varying concentrations of Jionoside B1 (e.g., 10, 50, 100, 250

µg/mL) prepared by diluting the DMSO stock solution with PBS. The final concentration of

DMSO should be kept below 0.5% in all samples to avoid solvent-induced effects.

Control Groups: Prepare a vehicle control (containing DMSO at the same final concentration)

and a positive control using a standard anti-inflammatory drug like Diclofenac Sodium.

Incubation: Incubate the samples at 37°C for 15 minutes.

Denaturation: Induce protein denaturation by heating the mixtures at 70°C for 5 minutes.

Measurement: After cooling, measure the absorbance (turbidity) of the solutions at 660 nm

using a spectrophotometer.

Calculation: Calculate the percentage inhibition of denaturation using the following formula:

% Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x

100

Application Notes
Jionoside B1's classification as a saponin and its origin from Rehmannia glutinosa, a plant

with known anti-inflammatory and antioxidant properties, suggest its potential utility in various

research areas.[1][2][3]

Potential Anti-inflammatory Research: Saponins are known to modulate inflammatory

pathways. Jionoside B1 could be investigated for its effects on key inflammatory mediators.

A plausible mechanism could involve the inhibition of pro-inflammatory signaling pathways

such as the NF-κB and MAPK pathways, which are common targets for anti-inflammatory

compounds.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b150279?utm_src=pdf-body
https://www.benchchem.com/product/b150279?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11679303/
https://scispace.com/pdf/rehmannia-glutinosa-a-phyto-pharmacological-review-2m3xqbwphg.pdf
https://bioscipublisher.com/index.php/be/article/html/3877/
https://www.benchchem.com/product/b150279?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antioxidant Activity Screening: Given the antioxidant properties of its source plant,

Jionoside B1 can be screened for its radical scavenging activity using assays like the DPPH

(2,2-diphenyl-1-picrylhydrazyl) or ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic

acid)) methods.

Enzyme Inhibition Studies: Jionoside B1 has been shown to inhibit α-glucosidase,

suggesting its potential in research related to carbohydrate metabolism and type 2 diabetes.

[4]

Hypothetical Signaling Pathway:

The diagram below illustrates a simplified inflammatory signaling pathway that could be a

hypothetical target for Jionoside B1, based on the known activities of similar natural products.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b150279?utm_src=pdf-body
https://www.benchchem.com/product/b150279?utm_src=pdf-body
https://www.researchgate.net/publication/351917521_Iridoid_glycosides_link_with_phenylpropanoids_from_Rehmannia_glutinosa_Natural_Product_Research
https://www.benchchem.com/product/b150279?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Inflammatory Signaling Pathway
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Hypothetical modulation of inflammatory pathways by Jionoside B1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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